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Compound of Interest

Compound Name: Citromycetin

Cat. No.: B1669105 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Citromycetin. Adherence to these protocols is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Citromycetin, a bioactive polyketide derived from Penicillium species, is not classified as a

hazardous substance according to the Globally Harmonized System (GHS). However, as a

bioactive powder, it requires careful handling to minimize exposure and prevent contamination.

This guide outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and a detailed disposal plan.

Essential Personal Protective Equipment (PPE)
While Citromycetin has no specific mandated PPE, the following standard laboratory

equipment is required to ensure safety and prevent contamination.
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PPE Component Specification Purpose

Gloves Nitrile, powder-free

Prevents skin contact and

contamination of the

compound.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

Lab Coat Standard, long-sleeved
Protects skin and personal

clothing from contamination.

Respiratory
Not required for routine

handling

A dust mask or respirator may

be considered for large

quantities or if aerosolization is

possible.

Operational Plan: From Receipt to Experimentation
This section details the procedural workflow for handling Citromycetin, ensuring a safe and

controlled environment at every stage.

Receiving and Storage
Verification: Upon receipt, verify the integrity of the container and labeling.

Storage: Store Citromycetin in its original, tightly sealed container in a cool, dry, and well-

ventilated area, away from direct sunlight and incompatible materials such as strong

oxidizing agents.[1]

Inventory: Maintain a detailed log of the amount of Citromycetin received, used, and

disposed of.

Preparation for Experimental Use
Designated Area: All handling of powdered Citromycetin should occur in a designated area,

such as a chemical fume hood or a ventilated balance enclosure, to contain any airborne

particles.
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Pre-Experiment Checklist:

Ensure the designated handling area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Prepare all necessary equipment (e.g., spatulas, weighing paper, solvent) before handling

the powder.

Weighing and Reconstitution
Weighing:

Tare the balance with a clean piece of weighing paper or a suitable container.

Carefully transfer the desired amount of Citromycetin powder using a clean spatula.

Avoid creating dust. If any powder is spilled, clean it immediately with a damp cloth or

paper towel.

Reconstitution:

Add the desired solvent to the container with the weighed Citromycetin.

Gently swirl or vortex the mixture until the powder is fully dissolved.

Clearly label the resulting solution with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan: Managing Citromycetin Waste
Proper disposal of Citromycetin and contaminated materials is crucial to prevent

environmental contamination. While Citromycetin is classified as only slightly hazardous to

water, diligence in disposal is essential.[1]

Waste Segregation
Solid Waste: All disposable materials that have come into contact with Citromycetin powder

(e.g., gloves, weighing paper, pipette tips) should be collected in a designated, labeled waste
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bag.

Liquid Waste: Unused or waste solutions of Citromycetin should be collected in a clearly

labeled, sealed waste container. Do not pour Citromycetin solutions down the drain.

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container.

Decontamination
Work Surfaces: At the end of each procedure, decontaminate all work surfaces and

equipment with a 10% bleach solution, followed by a rinse with 70% ethanol and then

deionized water. Allow for a contact time of at least 10-15 minutes for the bleach solution.

Spills: In case of a spill, cover the area with absorbent material. Gently apply a 10% bleach

solution, working from the outside in. Allow sufficient contact time before cleaning up the

debris and placing it in the designated solid waste container.

Final Disposal
Collection: All segregated waste streams should be collected by the institution's

environmental health and safety (EHS) office for proper disposal according to local, state,

and federal regulations.

Documentation: Maintain records of all disposed Citromycetin waste, including the date,

quantity, and method of disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for Citromycetin.

Property Value Source

Molar Mass 290.23 g/mol [2]

LD50 (Intraperitoneal, Mouse) 750 mg/kg [1]

LD50 (Intravenous, Mouse) 800 mg/kg [1]
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Experimental Workflow Diagram
The following diagram illustrates the key steps in the safe handling of Citromycetin.

Preparation Handling Disposal

Receive & Verify Store Appropriately Prepare Designated Area Weigh Powder Reconstitute in Solvent Perform Experiment Segregate Waste Decontaminate Surfaces Final Disposal via EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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